Cas no 866814-06-4 (2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 866814-06-4
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6434589
• PubChem ID: 2138005
• Update Time: 2025-05-30

2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• 866814-06-4
• AKOS001822673
• 2-[3-(4-methoxyphenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 2-[3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 2-[3-[(4-methoxyphenyl)sulfonyl]-6-methyl-4-oxoquinolin-1(4H)-yl]-N-(2-methylphenyl)acetamide
• F1605-0456
• 1(4H)-Quinolineacetamide, 3-[(4-methoxyphenyl)sulfonyl]-6-methyl-N-(2-methylphenyl)-4-oxo-

• Inchi： 1S/C26H24N2O5S/c1-17-8-13-23-21(14-17)26(30)24(34(31,32)20-11-9-19(33-3)10-12-20)15-28(23)16-25(29)27-22-7-5-4-6-18(22)2/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key： ZAUZNQDNVLZTMS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 723.1±60.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide

2-3-(4-Methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide: A Comprehensive Overview of Its Properties and Applications

The compound with CAS No. 866814-06-4, known as 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure and potential therapeutic applications make it a subject of interest for scientists and researchers. This article delves into the molecular characteristics, synthesis pathways, and potential uses of this compound, while also addressing common queries and trends in the field.

The 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide features a unique combination of functional groups, including a methoxybenzenesulfonyl moiety and a dihydroquinolin core. These structural elements contribute to its biological activity, particularly in modulating enzyme interactions and receptor binding. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for their role in treating chronic diseases. This aligns with the growing public interest in targeted therapies and precision medicine, topics frequently searched in academic and medical circles.

From a synthetic perspective, the preparation of CAS No. 866814-06-4 involves multi-step organic reactions, including sulfonylation and amidation processes. Researchers have optimized these methods to improve yield and purity, addressing the demand for high-quality compounds in drug development. The compound’s solubility and stability under various conditions are also critical factors, as they influence its formulation and delivery in potential therapeutic applications. These aspects are often queried in pharmaceutical forums and research databases, reflecting the practical challenges faced by chemists and formulators.

In addition to its pharmaceutical potential, 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide has been studied for its biochemical interactions. For instance, its ability to inhibit specific inflammatory pathways has sparked interest in autoimmune and metabolic disorder research. This resonates with current trends in personalized healthcare, where patients and professionals seek novel treatments for complex conditions. The compound’s mechanism of action, often described in molecular docking studies, further highlights its relevance in modern drug discovery.

Environmental and safety considerations are also paramount when discussing CAS No. 866814-06-4. While not classified as hazardous, proper handling and disposal protocols are emphasized in laboratory settings. This aligns with broader societal concerns about sustainable chemistry and green synthesis, topics frequently explored in scientific literature and industry reports. Researchers are increasingly adopting eco-friendly methodologies to synthesize such compounds, reducing waste and energy consumption.

Looking ahead, the future of 2-3-(4-methoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide lies in its integration into clinical trials and collaborative research efforts. As the scientific community continues to uncover its full potential, this compound may pave the way for innovative treatments in oncology, immunology, and beyond. Its story exemplifies the intersection of chemical innovation and medical advancement, a narrative that captivates both experts and the general public alike.